B1576933 Phylloseptin-J4

Phylloseptin-J4

Cat. No.: B1576933
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Phylloseptin-J4 is a cationic antimicrobial peptide (AMP) isolated from the skin secretions of the hylid frog Phyllomedusa jandaia. It belongs to the phylloseptin family, characterized by short sequences (typically 18–20 residues), a conserved N-terminal domain, and a propensity for α-helical secondary structures in membrane-mimetic environments . This compound demonstrates broad-spectrum antimicrobial activity against Gram-positive bacteria (e.g., Staphylococcus aureus), Gram-negative bacteria (e.g., Escherichia coli), and fungi (e.g., Candida albicans), with minimal hemolytic effects on mammalian erythrocytes . Its mechanism involves disrupting microbial membranes via electrostatic interactions with negatively charged phospholipids, leading to pore formation and cell lysis .

Properties

bioactivity

Antimicrobial

sequence

FLSLIPHAINAISAIAHHL

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Implications

For example:

  • Synergistic Effects: Combining this compound with conventional antibiotics (e.g., ciprofloxacin) reduces biofilm formation in Pseudomonas aeruginosa by 70% .
  • Structural Modifications : Substituting Asn<sup>10</sup> with Lys increases net charge (+5) and broad-spectrum activity (MIC for E. coli drops to 3.1 μg/mL) without elevating hemolysis .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.